Cas no 95095-71-9 (2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone)

• Product Name: 2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone
• CAS No: 95095-71-9
• MF: C₅H₅F₃N₄O
• MW: 194.114610433578
• MDL: MFCD00068010
• CID: 818447
• PubChem ID: 1485918
• Update Time: 2025-04-19

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 2,3-diamino-6-(trifluoromethyl)pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2,3-diamino-6-(trifluoromethyl)-
• 2,3,5,6-TETRACHLOROPYRIDINECARBONYL CHLORIDE
• 2,3-diamino-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• MFCD00068010
• 4(3H)-Pyrimidinone,2,3-diamino-6-(trifluoromethyl)-
• SCHEMBL10833171
• 95095-71-9
• 1,2-diamino-4-(trifluoromethyl)pyrimidin-6(1h)-one
• SMR000305864
• SB55614
• 8D-056
• RXJGGWLLRAKHDL-UHFFFAOYSA-N
• CS-0206513
• DTXSID20363341
• HMS1613B20
• AKOS000266366
• EN300-188790
• CHEMBL1579797
• FT-0609509
• 1,2-diamino-4-(trifluoromethyl)pyrimidin-6-(1h)-one
• MLS000724270
• HMS2629L05
• A845182
• 2,3-diamino-6-(trifluoromethyl)-4-(3h)-pyrimidone
• 1,2-Diamino-4(trifluoromethyl)pyrimidin-6-1(H)-one
• BP-10249
• J-506905
• 1,2-Diamino-1,6-dihydro-6-oxo-4-(trifluoromethyl)pyrimidine, 1,2-Diamino-1,6-dihydro-6-oxo-4-(trifluoromethyl)-1,3-diazine
• ALBB-019189
• G84718

• MDL： MFCD00068010
• Inchi： 1S/C5H5F3N4O/c6-5(7,8)2-1-3(13)12(10)4(9)11-2/h1H,10H2,(H2,9,11)
• InChI Key： RXJGGWLLRAKHDL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N)=N1)N)=O)(F)F

Computed Properties

• Exact Mass: 194.04200
• Monoisotopic Mass: 194.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.84
• Melting Point: 226-228°C
• Boiling Point: 233.9 °C at 760 mmHg
• Flash Point: 95.2 °C
• Refractive Index: 1.578
• PSA: 86.93000
• LogP: 0.72050

2,3-Diamino-6-(trifluoromethyl)-4(3H)-pyrimidinone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：